Cas no 113985-43-6 (Pyridine,2-(3-methoxy-1-propyn-1-yl)-)

Pyridine,2-(3-methoxy-1-propyn-1-yl)- structure
113985-43-6 structure
Product Name:Pyridine,2-(3-methoxy-1-propyn-1-yl)-
CAS No:113985-43-6
MF:C9H9NO
MW:147.173862218857
CID:130360
PubChem ID:13864846
Update Time:2025-04-19

Pyridine,2-(3-methoxy-1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-(3-methoxy-1-propyn-1-yl)-
    • Pyridine, 2-(3-methoxy-1-propynyl)- (9CI)
    • 2-(3-methoxy-1-propynyl)pyridine
    • 113985-43-6
    • 2-(3-methoxyprop-1-ynyl)pyridine
    • AKOS027395379
    • F2167-5650
    • 2-(3-METHOXYPROP-1-YN-1-YL)PYRIDINE
    • SCHEMBL4032342
    • YWNTZNVGBXOIEQ-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO/c1-11-8-4-6-9-5-2-3-7-10-9/h2-3,5,7H,8H2,1H3
    • InChI Key: YWNTZNVGBXOIEQ-UHFFFAOYSA-N
    • SMILES: O(C)CC#CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

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